![molecular formula C6H5ClN2O4S B1329391 4-Chloro-3-nitrobenzenesulfonamide CAS No. 97-09-6](/img/structure/B1329391.png)
4-Chloro-3-nitrobenzenesulfonamide
Overview
Description
4-Chloro-3-nitrobenzenesulfonamide (4-CNBSA) is an organic compound that has been used for a variety of applications in scientific research. It is a white crystalline solid that is soluble in water and other organic solvents. As a sulfonamide, 4-CNBSA is a versatile reagent that can be used in a variety of reactions and chemical transformations. It is also an important intermediate in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
1. Role in Carbonic Anhydrase Inhibitors
4-Chloro-3-nitrobenzenesulfonamide is involved in synthesizing [1,4]oxazepine-based primary sulfonamides, demonstrating potent inhibition of human carbonic anhydrases, enzymes significant in various physiological processes. This compound enables the construction of the [1,4]oxazepine ring and acts as an enzyme prosthetic zinc-binding group in carbonic anhydrase inhibitors (Sapegin et al., 2018).
2. Versatility in Secondary Amine Preparation
The compound plays a crucial role in the preparation of secondary amines. Nitrobenzenesulfonamides, including this compound, undergo alkylation to yield N-alkylated sulfonamides, which can be easily deprotected to give secondary amines in high yields (Fukuyama et al., 1995).
3. Copper(II) Complex Synthesis
This compound has been used in synthesizing copper(II) complexes, showcasing its role as a ligand. The thermal and electronic properties of these complexes are analyzed, contributing to the understanding of metal-sulfonamide interactions (Camí et al., 2011).
4. Role in Nickel(II
) and Zinc(II) ComplexesIn addition to copper(II), this compound is instrumental in synthesizing complexes with Nickel(II) and Zinc(II). The structural and spectroscopic characteristics of these complexes provide insights into the coordination geometry and the thermal behavior of such metal complexes, contributing to the field of inorganic chemistry (Estiu et al., 2014).
5. Redox Titration Applications
This compound is also significant in redox titration as sodium N-chloro-p-nitrobenzenesulfonamide, a variant of this compound, is utilized as a redox titrant in the direct determination of various reducing agents. This application demonstrates its utility in analytical chemistry (Gowda et al., 1982).
6. Mining the Chemical Space
This compound is used in solid-phase synthesis, serving as a key intermediate in different chemical transformations. Its role in synthesizing various privileged scaffolds highlights its importance in organic chemistry and drug discovery (Fülöpová & Soural, 2015).
7. Photooxidation Studies
The compound is involved in photooxidation studies, particularly in the transformation of 4-chloroaniline to nitroso- and nitro-products. Understanding these photochemical processes is important in environmental chemistry and pollutant degradation (Miller & Crosby, 1983).
Safety and Hazards
Future Directions
4-Chloro-3-nitrobenzenesulfonamide can be used in the preparation of functionalized 1H-indenes via copper-catalyzed arylative cyclization . It can also be used as a precursor in the synthesis of N-arylsulfonyl-3-acylindole arylcarbonyl hydrazone derivatives that show potential nematicidal activity . It is a key starting material in the synthesis of sulfonamide analogs of ferrostatin-1 (fer-1), which possess good ferroptosis inhibition property . It can also be used in the synthesis of 4-chloro-3-nitrobenzene thiol .
Mechanism of Action
Target of Action
It is known that the compound is used as a chemical intermediate for azo dyes , suggesting that its targets could be enzymes or other molecules involved in dye synthesis or binding.
Mode of Action
The mode of action of 4-Chloro-3-nitrobenzenesulfonamide depends on its application in different fields . In the pharmaceutical industry, it may act as a precursor for the synthesis of active pharmaceutical ingredients (APIs) that target specific biological processes or diseases .
Biochemical Pathways
Given its role as a chemical intermediate for azo dyes , it is likely involved in the biochemical pathways related to dye synthesis and binding.
Pharmacokinetics
Some basic properties such as its melting point (25-35 °c), boiling point (175-176 °c), and water solubility (2248mg/L at 15 ºC) are known . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
As a chemical intermediate for azo dyes , its primary result of action may be the production of these dyes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its storage temperature is recommended to be at room temperature in an inert atmosphere . Additionally, any discharge of this compound into the environment must be avoided , indicating that environmental contamination could potentially alter its effectiveness and stability.
Biochemical Analysis
Biochemical Properties
4-Chloro-3-nitrobenzenesulfonamide plays a significant role in biochemical reactions, particularly as an intermediate in the synthesis of complex organic compounds. It interacts with various enzymes and proteins, influencing their activity and function. For instance, it has been studied for its potential inhibitory effects on certain enzymes, which could be useful in therapeutic applications . The interactions between this compound and biomolecules are primarily based on its ability to form stable complexes, thereby modulating the activity of the target enzymes and proteins.
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can affect the expression of genes involved in metabolic pathways, leading to alterations in cellular function . Additionally, it may impact cell signaling by interacting with key signaling molecules, thereby modulating the cellular response to external stimuli.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of specific enzymes by binding to their active sites. This binding can prevent the enzymes from catalyzing their respective reactions, leading to a decrease in their activity . Additionally, this compound may induce changes in gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing the transcriptional activity of target genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods . This degradation can lead to a decrease in its efficacy and potential changes in its biological activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enzyme inhibition or modulation of cellular processes. At higher doses, it may cause toxic or adverse effects, including cellular damage or disruption of normal physiological functions . It is essential to determine the optimal dosage to maximize the therapeutic benefits while minimizing potential risks.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can influence metabolic flux and alter metabolite levels, leading to changes in cellular metabolism . Understanding these metabolic pathways is crucial for elucidating the compound’s overall impact on cellular function and its potential therapeutic applications.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments . The efficient transport and distribution of this compound are essential for its biological activity and therapeutic potential.
Subcellular Localization
This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is critical for its interactions with target biomolecules and its overall biological effects.
Properties
IUPAC Name |
4-chloro-3-nitrobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H,(H2,8,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPZGXONNVLTQDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8052649 | |
Record name | 4-Chloro-3-nitrobenzenesulphonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8052649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [MSDSonline] | |
Record name | 4-Chloro-3-nitrobenzenesulfonamide | |
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Vapor Pressure |
0.0000018 [mmHg] | |
Record name | 4-Chloro-3-nitrobenzenesulfonamide | |
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CAS No. |
97-09-6 | |
Record name | 4-Chloro-3-nitrobenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=97-09-6 | |
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Record name | 4-Chloro-3-nitrobenzenesulfonamide | |
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Record name | 4-CHLORO-3-NITROBENZENESULFONAMIDE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=512314 | |
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Record name | Benzenesulfonamide, 4-chloro-3-nitro- | |
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Record name | 4-Chloro-3-nitrobenzenesulphonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8052649 | |
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Record name | 4-chloro-3-nitrobenzenesulphonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.328 | |
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Record name | 4-CHLORO-3-NITROBENZENESULFONAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2O1T5ZXF22 | |
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Record name | 4-CHLORO-3-NITROBENZENESULFONAMIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2568 | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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